Cas no 1261231-56-4 (2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride)

• Product Name: 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride
• CAS No: 1261231-56-4
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 2167528
• Update Time: 2025-06-09

2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride
• 2-(((4-Fluorobenzyl)oxy)methyl)pyrrolidine hydrochloride
• SBB075881
• 2-(4-fluorobenzyloxymethyl)pyrrolidine hydrochloride
• (4-fluorophenyl)(pyrrolidin-2-ylmethoxy)methane, chloride

• Inchi： 1S/C12H16FNO.ClH/c13-11-5-3-10(4-6-11)8-15-9-12-2-1-7-14-12;/h3-6,12,14H,1-2,7-9H2;1H
• InChI Key： OYRSUSNWNOFJAB-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)COCC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 21.3

Additional information on 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride

Introduction to 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride (CAS No. 1261231-56-4)

2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1261231-56-4, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro-benzyloxymethyl moiety and a pyrrolidine backbone imparts distinct chemical properties that make it a valuable intermediate in synthesizing bioactive molecules.

The fluoro-benzyloxymethyl group is particularly noteworthy, as fluorine substitution in aromatic rings is known to enhance metabolic stability and binding affinity in drug molecules. This feature is increasingly exploited in modern medicinal chemistry to improve the pharmacokinetic profiles of therapeutic agents. The pyrrolidine ring, on the other hand, is a common pharmacophore found in numerous bioactive compounds, contributing to their biological activity and selectivity. The combination of these structural elements in 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride are being investigated for their potential roles in treating various diseases, including neurological disorders, cancer, and infectious diseases. The fluoro-benzyloxymethyl moiety, with its ability to modulate electronic properties and interactions with biological targets, has been particularly studied for its role in enhancing drug-receptor binding.

One of the most exciting developments in the field of pharmaceutical chemistry has been the use of computational methods to predict and optimize the properties of drug-like molecules. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to rapidly identify promising candidates for further experimental validation. In this context, 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride has emerged as a compound of interest due to its structural features that are predicted to interact favorably with biological targets.

The synthesis of 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro-benzyloxymethyl group necessitates precise control over reaction conditions to avoid unwanted side products. Researchers have been exploring various synthetic pathways to improve the efficiency of this process, leveraging advances in catalytic methods and green chemistry principles.

Another area of interest has been the development of novel derivatives of 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride that exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying different parts of the molecule, researchers aim to fine-tune its interactions with biological targets while minimizing potential toxicity. This approach has led to the discovery of several promising lead compounds that are now undergoing further investigation.

The use of 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride as an intermediate in drug development has also been facilitated by advancements in analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are among the tools used to characterize this compound and its derivatives. These techniques provide detailed information about the structure and purity of the synthesized molecules, ensuring that they meet the stringent requirements for pharmaceutical applications.

In conclusion, 2-(4-Fluoro-benzyloxymethyl)-pyrrolidine hydrochloride represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with its predicted biological activity, make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of novel therapeutic agents.